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The escalating prevalence of myopia worldwide has intensified the search for effective
interventions to slow its progression, particularly in children. Among the pharmacological
agents investigated, atropine has emerged as a prominent treatment, with a substantial body of
evidence supporting its efficacy. Anisodamine, another anticholinergic agent, has also been
explored, primarily in China, for its potential in myopia control. This guide provides an objective
comparison of anisodamine and atropine for myopia progression control, presenting available
experimental data, detailing methodologies of key studies, and illustrating relevant signaling
pathways.

Mechanism of Action

Both atropine and anisodamine are non-selective muscarinic acetylcholine receptor (nAChR)
antagonists. Their therapeutic effect in myopia control is believed to stem from their influence
on the retina, choroid, and sclera, rather than solely their cycloplegic effects on
accommodation.

Atropine: The precise mechanism of atropine in myopia control is not fully elucidated but is
thought to be multifactorial.[1][2] It is hypothesized to act on mMAChRs in the retina, potentially
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modulating dopamine release, which is a known inhibitor of eye growth.[1] Furthermore,
atropine may influence the sclera by inhibiting glycosaminoglycan synthesis and scleral
fibroblast proliferation, thereby preventing the scleral thinning and axial elongation
characteristic of myopia.[1][3] Recent studies also suggest that atropine can improve choroidal
microcirculation and reduce scleral hypoxia, which are implicated in myopia development.[3][4]

Anisodamine: Anisodamine is also a mAChR antagonist.[5] Additionally, it has been identified
as an al adrenergic receptor antagonist.[5] Its mechanism in myopia control is less understood
than that of atropine. One study suggests that anisodamine may increase blood flow to the
retina and choroid, which could have a protective effect against myopia progression.[6] Like
atropine, its anticholinergic properties are presumed to play a role in modulating signaling
pathways within the retina and sclera that govern eye growth.

Signaling Pathways

The signaling pathways involved in myopia are complex and involve communication from the
retina to the sclera. Both atropine and anisodamine are thought to intervene in these pathways
primarily through their interaction with muscarinic receptors.
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Figure 1: Simplified signaling pathway for myopia control by atropine and anisodamine.
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Experimental Data: Efficacy in Myopia Progression
Control

Direct head-to-head clinical trials comparing anisodamine and atropine for myopia progression
are scarce. The available data is largely from separate studies with differing methodologies.

Table 1: Change in Spherical Equivalent Refraction (SER) (Diopters/Year)

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Control/Pla
. Mean
Concentrati  Study . cebo Group
Treatment . Duration Annual SER
on Population SER
Change (D)
Change (D)
) Myopic
Atropine 1% ] 2 years -0.50[5] -0.93[5]
Children
) Myopic
Atropine 0.5% ) 5 years -1.98[7] -
Children
. Myopic
Atropine 0.1% ] 5 years -1.83[7] -
Children
) Myopic -0.55 (vs
Atropine 0.05% ] 2 years -
Children placebo)[8]
) Myopic -0.30 (vs
Atropine 0.025% ] 2 years -
Children placebo)[8]
) Myopic
Atropine 0.01% ] 5 years -1.38[7] -
Children
] Myopic -0.27 (vs
Atropine 0.01% ] 2 years -0.81[9]
Children placebo)[8]
] Myopic
Atropine 0.01% ] 2 years -0.82[10] -0.80[10]
Children (US)
Racemic
. . ) -0.31 (vs
Anisodamine Myopic
- 1 year DIMS alone) -
+ DIMS Adolescents 7]
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+ OK lenses

Table 2: Change in Axial Length (AL) (mm/Year)
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Experimental Protocols

Detailed methodologies are crucial for the interpretation and comparison of clinical trial data.
Atropine Treatment for Myopia (ATOM) Studies (Representative Atropine Trials)

o Study Design: Randomized, double-masked clinical trials.

» Participants: Children aged 6-12 years with myopia of at least -1.0 D.

 Intervention: Daily instillation of atropine eye drops at varying concentrations (e.g., 0.01%,
0.1%, 0.5%) or placebo.

e Primary Outcome Measures: Change in spherical equivalent refraction (measured by
cycloplegic autorefraction) and change in axial length (measured by optical biometry).

o Follow-up: Typically 2-5 years.
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Figure 2: General experimental workflow for atropine clinical trials.

Racemic Anisodamine in Combination with Optical Methods Study

» Study Design: A study evaluating different myopia correction methods.
« Participants: 145 myopic adolescents aged 8 to 15 years.

e Intervention Groups:

o Group A: Defocus Incorporated Multiple Segments (DIMS) spectacle lenses alone.
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o Group B: Orthokeratology (OK) lenses alone.
o Group C: DIMS spectacle lenses combined with racemic anisodamine eye drops.

o Group D: OK lenses combined with racemic anisodamine eye drops.

e Primary Outcome Measures: Axial length and spherical equivalent refraction (SER)
measured at baseline and at the 12-month follow-up.

Adverse Effects

The side effect profile is a critical consideration in the long-term management of childhood
myopia.

Atropine: The most common side effects of atropine are dose-dependent and include
photophobia (light sensitivity) due to mydriasis (pupil dilation) and blurred near vision due to
cycloplegia.[11][12] Lower concentrations, such as 0.01%, are associated with minimal side
effects.[11][12] Systemic side effects are rare with topical administration but can include dry
mouth, flushing, and tachycardia.[13]

Anisodamine: Data on the side effects of topical anisodamine for myopia control is limited. One
study comparing 5 g/L raceanisodamine eye drops to 10 g/L atropine sulfate eye gel for
adolescent pseudomyopia found that the incidence of adverse reactions in the anisodamine
group was significantly lower than in the atropine group. However, specific adverse events
were not detailed.

Table 3: Comparison of Reported Adverse Effects
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Adverse Effect Atropine Anisodamine

Ocular

Less data available, potentially
) Common, dose-dependent[11] )
Photophobia [12] lower than higher
concentration atropine

o Common, dose-dependent[11] )
Blurred Near Vision [12] Less data available

Allergic Reaction Possible[13] Data not available

Systemic (Rare)

Dry Mouth Possible[13] Data not available
Flushing Possible[13] Data not available
Tachycardia Possible[13] Data not available

Discussion and Future Directions

Atropine, particularly at low concentrations, is currently the most evidence-based
pharmacological treatment for myopia progression control. A dose-dependent effect has been
observed, with higher concentrations showing greater efficacy but also more significant side
effects.[8][9][14] The optimal concentration that balances efficacy and tolerability is still under
investigation, with some studies suggesting 0.05% may be more effective than 0.01%.[8][15]
However, recent studies in the US have shown conflicting results for the efficacy of 0.01%
atropine, highlighting the need for further research in diverse populations.[10]

Anisodamine shows promise as a potential alternative or adjunctive therapy for myopia control.
The limited available data suggests it may enhance the effects of optical interventions and
potentially have a more favorable side effect profile than higher concentrations of atropine.
However, the lack of robust, large-scale, head-to-head comparative clinical trials is a significant
limitation.

Future research should focus on:
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« Conducting well-designed, randomized controlled trials directly comparing the efficacy and
safety of various concentrations of anisodamine and atropine.

¢ Investigating the long-term safety and efficacy of anisodamine for myopia control.

» Elucidating the precise molecular mechanisms and signaling pathways through which both
drugs exert their effects on the eye.

In conclusion, while atropine is a well-established treatment for myopia progression,
anisodamine presents an intriguing area for further investigation. More rigorous comparative
studies are essential to fully understand its potential role in the clinical management of myopia.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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